Cas no 19549-87-2 (2,4-Dimethyl-1-heptene)

2,4-Dimethyl-1-heptene Properties

Names and Identifiers

• 1-Heptene,2,4-dimethyl-
• 2,4-Dimethyl-1-heptene
• 1-Heptene,2,4-dimethyl
• 2,4-Dimethyl-1-hepten
• 2,4-dimethyl-1heptene
• 2,4-dimethylhept-1-ene
• tripropylene
• 1-Heptene, 2,4-dimethyl
• 2,4-DIMETHYL-1-HEPTENE 95+%
• 19549-87-2
• MFCD00059250
• DTXSID90864895
• CHEBI:141563
• CZGAOHSMVSIJJZ-UHFFFAOYSA-N
• FT-0610153
• NS00096196
• InChI=1/C9H18/c1-5-6-9(4)7-8(2)3/h9H,2,5-7H2,1,3-4H
• 1-Heptene, 2,4-dimethyl-
• D89821
• D1258
• +Expand

• MDL： MFCD00059250
• InChIKey： CZGAOHSMVSIJJZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18/c1-5-6-9(4)7-8(2)3/h9H,2,5-7H2,1,3-4H3
• SMILES： CCCC(C)CC(=C)C

Computed Properties

• Exact Mass: 126.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 126.141
• Heavy Atom Count: 9
• Complexity: 82
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.38880
• PSA: 0.00000
• Refractive Index: 1.4160-1.4190
• Boiling Point: 134°C(lit.)
• Melting Point: NA
• Vapor Pressure: 8.8±0.1 mmHg at 25°C
• Flash Point: 22.7°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0,73 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons